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Compound of Interest

Compound Name: Verofylline

Cat. No.: B1632753

An objective comparison of Verofylline's performance against alternative treatments is
currently hampered by a significant lack of publicly available preclinical data. Extensive
searches of scientific literature and databases have yielded no studies evaluating Verofylline's
efficacy in different cell lines or detailing its specific impact on cellular signaling pathways. The
most relevant study, a clinical trial from 1984, suggested that Verofylline was not a highly
effective bronchodilator at the doses tested.[1]

Given the dearth of information on Verofylline, this guide will instead provide a comparative
analysis of a closely related and extensively studied methylxanthine, Theophylline. This will
serve as a proxy to understand the potential mechanisms and cellular effects that could be
investigated for Verofylline. It is crucial to note that while these compounds belong to the
same chemical class, their specific biological activities can differ significantly.[2][3][4][5]

Theophylline: A Well-Characterized Methylxanthine
with Diverse Cellular Effects

Theophylline has been the subject of numerous studies, revealing a range of effects from
bronchodilation to anti-inflammatory and anti-cancer activities. Its mechanisms of action are
multifaceted, primarily involving the inhibition of phosphodiesterases (PDEs) and the
antagonism of adenosine receptors.
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Comparative Efficacy of Theophylline in Cancer Cell
Lines

Recent research has repurposed Theophylline as a potential anti-cancer agent, with studies
demonstrating its efficacy in inducing apoptosis and inhibiting proliferation in various cancer cell

lines.
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Signaling Pathways Modulated by Theophylline

Theophylline's anti-cancer effects are linked to its ability to modulate key signaling pathways
involved in cell survival and proliferation. One of the prominent pathways identified is the
SRSF3-p53 axis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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